Cas no 575-07-5 (3-fluoronaphthalene-1-carboxylic acid)

• Product Name: 3-fluoronaphthalene-1-carboxylic acid
• CAS No: 575-07-5
• MF: C₁₁H₇FO₂
• MW: 190.170486688614
• MDL: MFCD17977213
• CID: 4045226
• PubChem ID: 12407615
• Update Time: 2025-10-30

3-fluoronaphthalene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxylic acid, 3-fluoro-
• 3-fluoronaphthalene-1-carboxylic acid
• 3-fluoro-1-naphthoic acid
• EN300-90211
• SCHEMBL5372399
• AAA57507
• CS-0263819
• DTXSID701288410
• 3-Fluoro-1-naphthalenecarboxylic acid
• 3-fluoronaphthalene-1-carboxylicacid
• Z1147473997
• AKOS022643225
• 575-07-5
• AT27695

• MDL： MFCD17977213
• Inchi： 1S/C11H7FO2/c12-8-5-7-3-1-2-4-9(7)10(6-8)11(13)14/h1-6H,(H,13,14)
• InChI Key： CWFWCCCXAANHRG-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=C2C(C=CC=C2)=CC(F)=C1

Computed Properties

• Exact Mass: 190.04300762Da
• Monoisotopic Mass: 190.04300762Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 368.5±15.0 °C at 760 mmHg
• Flash Point: 176.6±20.4 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-fluoronaphthalene-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-fluoronaphthalene-1-carboxylic acid

3-Fluoronaphthalene-1-Carboxylic Acid: A Comprehensive Overview

The compound 3-fluoronaphthalene-1-carboxylic acid, with the CAS number 575-07-5, is a significant organic compound in the field of chemistry. This compound is a derivative of naphthalene, a polycyclic aromatic hydrocarbon, with a carboxylic acid group at position 1 and a fluorine atom at position 3. The structure of this compound is characterized by its aromaticity and functional groups, which contribute to its unique chemical properties and applications.

The synthesis of 3-fluoronaphthalene-1-carboxylic acid involves various methods, including Friedel-Crafts acylation and subsequent fluorination. Recent studies have focused on optimizing these synthetic pathways to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. These advancements highlight the importance of this compound in both academic and industrial settings.

In terms of physical properties, 3-fluoronaphthalene-1-carboxylic acid exhibits a melting point of approximately 240°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. Its fluorescence properties have been studied extensively, revealing potential applications in fluorescent sensing and imaging technologies. Recent research has demonstrated its ability to act as a fluorescent probe for metal ions, such as copper(II) and zinc(II), due to its strong emission intensity and selectivity.

The chemical reactivity of 3-fluoronaphthalene-1-carboxylic acid is influenced by its functional groups. The carboxylic acid group enables it to participate in various reactions, including esterification and amidation, making it a versatile building block in organic synthesis. Additionally, the fluorine atom at position 3 introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule. This makes it an attractive candidate for applications in pharmaceuticals, agrochemicals, and materials science.

Recent studies have also explored the biological activity of 3-fluoronaphthalene-1-carboxylic acid. It has been found to exhibit moderate anti-inflammatory and antioxidant properties, suggesting potential therapeutic applications. Furthermore, its role as a precursor in the synthesis of more complex molecules has been documented in several research articles. For example, it has been used as an intermediate in the preparation of naphthoquinones, which are known for their antiparasitic activity.

In conclusion, 3-fluoronaphthalene-1-carboxylic acid, with CAS number 575-07-5, is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, underscores its importance in contemporary chemical research. As ongoing investigations continue to uncover new properties and uses for this compound, it remains a focal point for scientists seeking innovative solutions in various fields.